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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloroacetone

Cat. No.: B092175 Get Quote

Essential Safety and Handling Guide for 1,1,3-
Trichloroacetone
Disclaimer: Information for "1,1,1,3-Tetrachloroacetone" was not readily available. The

following guide is for 1,1,3-Trichloroacetone, a closely related and more common laboratory

chemical. It is crucial to verify the chemical identity and consult the specific Safety Data Sheet

(SDS) for the exact compound in use.

This guide provides immediate safety and logistical information for handling 1,1,3-

Trichloroacetone, tailored for researchers, scientists, and drug development professionals. The

following procedures outline the necessary personal protective equipment (PPE), handling

protocols, and disposal plans to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment
1,1,3-Trichloroacetone is a hazardous chemical that requires stringent safety measures. It is

classified as toxic if swallowed or in contact with skin, fatal if inhaled, and causes severe skin

burns and eye damage.[1] It is also very toxic to aquatic life with long-lasting effects.[1]
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Hazard Class GHS Classification
Required Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral Category 3
Chemical-resistant gloves, lab

coat, eye protection.

Acute Toxicity, Dermal Category 3
Chemical-resistant gloves

(impermeable), lab coat/apron.

Acute Toxicity, Inhalation Category 1
Full-face respirator with

appropriate cartridges.[1]

Skin Corrosion/Irritation Category 1B

Chemical-resistant gloves,

impervious clothing, face

shield.[1]

Serious Eye Damage/Irritation Category 1
Tightly fitting safety goggles

and a face shield.[1]

Aquatic Hazard, Acute Category 1
Prevent release to the

environment.

Aquatic Hazard, Chronic Category 1
Prevent release to the

environment.[1]

Note on Glove Selection: Always use chemical-impermeable gloves.[1] Materials such as butyl

rubber or nitrile rubber are generally recommended for handling chlorinated compounds, but it

is essential to consult the glove manufacturer's compatibility chart for specific breakthrough

times and degradation data.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.
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Workflow for Safe Handling of 1,1,3-Trichloroacetone

Preparation

Handling

Post-Handling

Consult SDS and
establish emergency procedures

Don appropriate PPE:
- Full-face respirator

- Chemical goggles & face shield
- Impermeable gloves

- Lab coat/apron

Ensure fume hood is operational
and emergency shower/eyewash

is accessible

Work exclusively within a
certified chemical fume hood

Proceed to Handling

Use non-sparking tools and
avoid static discharge

Keep container tightly closed
when not in use

Avoid contact with skin and eyes
and inhalation of vapors

Decontaminate work area
and equipment

Proceed to Post-Handling

Remove PPE carefully to
avoid cross-contamination

Wash hands and exposed skin
thoroughly with soap and water

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1,1,3-Trichloroacetone.
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Disposal Plan: Step-by-Step Waste Management
Proper disposal of 1,1,3-Trichloroacetone and contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.
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Disposal Workflow for 1,1,3-Trichloroacetone Waste

Waste Collection

Waste Storage

Final Disposal

Segregate halogenated organic waste
from non-halogenated waste

Collect liquid waste in a designated,
properly labeled, and sealed container

Collect contaminated solid waste
(e.g., gloves, absorbent pads)

in a separate, labeled container

Store waste containers in a
secondary containment bin

Proceed to Storage Proceed to Storage

Keep waste in a cool, dry,
and well-ventilated designated
hazardous waste storage area

Ensure containers are tightly closed
and stored away from incompatible materials

Arrange for pickup by a licensed
hazardous waste disposal service

Proceed to Disposal

Complete all required waste
disposal documentation

Click to download full resolution via product page

Caption: Waste Disposal Workflow for 1,1,3-Trichloroacetone.
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Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Incident First Aid Measures Spill Response

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[1]

Evacuate the area and ensure

adequate ventilation. Remove

all sources of ignition.[1]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[1]

Wear appropriate PPE.

Contain the spill using inert

absorbent material (e.g., sand,

vermiculite).

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[1]

Prevent the spill from entering

drains or waterways.[1]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1]

Collect the absorbed material

into a suitable, closed

container for disposal.[1]

Experimental Protocols
Due to the hazardous nature of 1,1,3-Trichloroacetone, all experimental work must be

conducted within a certified chemical fume hood by trained personnel.
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General Protocol for Use in a Reaction:

Preparation:

Set up the reaction apparatus within a chemical fume hood.

Ensure all glassware is dry and free of contaminants.

Have all necessary reagents and quenching materials readily available.

Reagent Handling:

Measure and transfer 1,1,3-Trichloroacetone using a calibrated syringe or pipette,

ensuring no drips or splashes.

Add the reagent slowly to the reaction mixture, monitoring for any exothermic reactions.

Reaction Monitoring:

Keep the reaction vessel closed to prevent the escape of vapors.

Use appropriate analytical techniques (e.g., TLC, GC) to monitor the progress of the

reaction.

Work-up and Purification:

Quench the reaction carefully with an appropriate reagent.

Perform extractions and subsequent purification steps within the fume hood.

Collect all aqueous and organic waste streams in separate, labeled containers for

hazardous waste disposal.

Decontamination:

Clean all glassware and equipment that came into contact with 1,1,3-Trichloroacetone with

a suitable solvent, collecting the rinsate as hazardous waste.
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By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling 1,1,3-Trichloroacetone and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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